Cas no 1601713-40-9 (tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate
• CAS No: 1601713-40-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5893475
• PubChem ID: 102969921
• Update Time: 2025-05-19

tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6301957
• 1601713-40-9
• tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate

• Inchi： 1S/C10H17N3O3/c1-10(2,3)16-9(15)13-7(6-14)8-11-4-5-12-8/h4-5,7,14H,6H2,1-3H3,(H,11,12)(H,13,15)
• InChI Key： TYSHRUNKHZGQGO-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)C1=NC=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.2Ų

Additional information on tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate (CAS No. 1601713-40-9)

The compound tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate (CAS No. 1601713-40-9) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a hydroxyethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

One of the key features of tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate is its versatility. The tert-butyl group provides steric protection, while the imidazole moiety offers a site for hydrogen bonding and metal coordination. This combination is particularly useful in designing inhibitors for enzymes like histone deacetylases (HDACs), which are hot topics in cancer therapy and neurodegenerative disease research. Recent studies have highlighted the importance of such compounds in developing epigenetic modulators, a trending area in precision medicine.

In the context of green chemistry and sustainable synthesis, CAS No. 1601713-40-9 has garnered attention for its potential to reduce waste in multi-step reactions. The hydroxyethyl group can be further functionalized, enabling the creation of diverse derivatives with minimal environmental impact. This aligns with the growing demand for eco-friendly synthetic routes, a frequently searched topic among chemists and pharmaceutical developers.

Another area of interest is the compound's role in peptide mimetics. The carbamate linkage mimics natural peptide bonds, making it a valuable scaffold for designing bioactive peptides. This application is particularly relevant in the development of therapeutic agents targeting protein-protein interactions, a field that has seen exponential growth due to advancements in computational drug design and AI-driven molecular modeling.

From a commercial perspective, tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate is gaining traction as a high-value intermediate. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the rising demand from academic and industrial labs. Searches for bulk suppliers and custom synthesis options for CAS No. 1601713-40-9 have spiked, reflecting its growing importance in the chemical marketplace.

In summary, tert-butyl N-[2-hydroxy-1-(1H-imidazol-2-yl)ethyl]carbamate (CAS No. 1601713-40-9) is a multifaceted compound with broad applications in drug discovery, sustainable chemistry, and peptide research. Its unique structural attributes and alignment with current scientific trends make it a subject of ongoing investigation and commercial interest.